Benzyl 4-methylidenepyrazolidine-1-carboxylate

• CAS RN: 503072-31-9
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: benzyl 4-methylidenepyrazolidine-1-carboxylate
• InChI: InChI=1S/C12H14N2O2/c1-10-7-13-14(8-10)12(15)16-9-11-5-3-2-4-6-11/h2-6,13H,1,7-9H2
• InChI Key: ZXPWSWRNPBDBGH-UHFFFAOYSA-N
• Canonical SMILES: C=C1CNN(C1)C(=O)OCC2=CC=CC=C2

Description

Benzyl 4-methylidenepyrazolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of crude 4-methylenepyrazolidine-1,2-dicarboxylic acid 1-benzyl ester 2-tert-butyl ester, 8, (30 g) in methanol (300 mL) is added thionyl chloride dropwise at 0° C. The reaction is warmed to room temperature and stirred an additional 18 hours. Concentration of the reaction in vacuo affords a yellow oil which crystallizes upon standing to provide 23 g (97% yield) of the desired product as the HCl salt.